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Compound of Interest

Compound Name: NF023 hexasodium

cat. No.: B1209529

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of NF023 hexasodium, a
selective P2X receptor antagonist, in patch clamp electrophysiology experiments. The
information compiled herein is intended to facilitate the investigation of purinergic signaling in
various cell types.

Introduction

NF023 hexasodium is a potent and selective antagonist of the P2X1 purinergic receptor
subtype, with weaker activity at P2X2 and P2X3 receptors. It is a suramin analogue and is
widely used in electrophysiological studies to isolate and characterize ATP-gated ion channel
currents. Its selectivity makes it a valuable pharmacological tool for dissecting the roles of
different P2X receptor subtypes in physiological and pathological processes. This document
outlines the quantitative pharmacology of NF023, detailed experimental protocols for its use in
patch clamp recordings, and visual guides to the relevant signaling pathways and experimental
workflows.

Quantitative Data: Antagonist Potency of NF023

The inhibitory potency of NFO23 varies across different P2X receptor subtypes. The following
table summarizes the half-maximal inhibitory concentration (IC50) values obtained from various
studies.
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Electrophys

Receptor . . .
Agonist Cell Type iological NF023 IC50 Reference
Subtype
Method
Whole-cell
P2X1 ATP HEK?293 cells 69 nM
patch clamp
Two-
Rat vas
P2X1 a,B-meATP electrode 4.8 uM
deferens
voltage clamp
Two-
P2X2 ATP Oocytes electrode 1.3 uM
voltage clamp
Rat DRG Whole-cell
P2X3 ATP 1.1 uM
neurons patch clamp
Rat DRG Whole-cell
P2X3 o,B-meATP 1.5 uM
neurons patch clamp
Whole-cell > 100 uM
P2X4 ATP HEK?293 cells _ .
patch clamp (inactive)
Whole-cell >10 uM
P2X7 BzATP HEK293 cells _ ,
patch clamp (inactive)

Note: IC50 values can vary depending on the experimental conditions, such as agonist

concentration, pH, and cell type.

Experimental Protocols

Preparation of NF023 Stock Solution

» Reconstitution: NF023 hexasodium is soluble in water and physiological buffers. For a 10
mM stock solution, dissolve 11.95 mg of NFO023 (FW = 1194.5 g/mol ) in 1 mL of distilled
water or desired buffer.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for long-term storage. For daily use, a fresh dilution from the stock
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solution is recommended.

Whole-Cell Patch Clamp Recording of P2X Receptor
Currents

This protocol provides a general framework for recording P2X receptor-mediated currents in
cultured cells (e.g., HEK293 cells expressing recombinant P2X receptors or dorsal root
ganglion neurons).

3.2.1. Solutions

o External Solution (in mM): 147 NaCl, 2 KClI, 2 CaCl2, 1 MgCl2, 10 HEPES, 13 Glucose.
Adjust pH to 7.3 with NaOH and osmolarity to ~310 mOsm.

e Internal Solution (in mM): 140 CsCl, 10 EGTA, 10 HEPES, 5 Mg-ATP, 0.5 Na-GTP. Adjust pH
to 7.2 with CsOH and osmolarity to ~290 mOsm. Note: Cesium is used to block potassium
channels. Other compositions can be used depending on the specific experimental goals.

3.2.2. Electrophysiological Recording

Cell Culture: Plate cells on glass coverslips 24-48 hours before the experiment.

o Patch Pipettes: Pull borosilicate glass pipettes to a resistance of 3-5 MQ when filled with the
internal solution.

» Whole-Cell Configuration: Obtain a giga-ohm seal on a selected cell and then rupture the
membrane to achieve the whole-cell configuration.

» Voltage Clamp: Clamp the cell membrane potential at a holding potential of -60 mV.

» Drug Application: Apply ATP or other P2X receptor agonists using a fast perfusion system to
evoke inward currents.

» Antagonist Application: To test the effect of NF023, pre-apply NF023 for 1-2 minutes before
co-application with the agonist.
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+ Data Acquisition: Record membrane currents using an appropriate amplifier and data
acquisition software.
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Caption: P2X receptor activation by ATP and its inhibition by NF023.

Experimental Workflow for Patch Clamp

Electrophysiology
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Caption: A typical workflow for a whole-cell patch clamp experiment.
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Conclusion

NF023 hexasodium is a critical tool for the pharmacological characterization of P2X1, P2X2,
and P2X3 receptors in patch clamp electrophysiology. Its selectivity allows for the functional
isolation of these receptor subtypes, contributing to a deeper understanding of purinergic
signaling in health and disease. The protocols and data presented here serve as a starting
point for researchers to design and execute robust experiments in this field.

« To cite this document: BenchChem. [NF023 Hexasodium: Application Notes and Protocols
for Patch Clamp Electrophysiology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209529#nf023-hexasodium-use-in-patch-clamp-
electrophysiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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